3-Aminoazepan-2-one hydrochloride

• IUPAC Name: 3-aminoazepan-2-one;hydrochloride
• InChI: InChI=1S/C6H12N2O.ClH/c7-5-3-1-2-4-8-6(5)9;/h5H,1-4,7H2,(H,8,9);1H
• InChI Key: LWXJCGXAYXXXRU-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)N.Cl
• Molecular Formula: C6H13ClN2O
• DSSTOX Substance ID: DTXSID10481422
• Molecular Weight: 164.63 g/mol
• CAS RN: 29426-64-0

Description

3-Aminoazepan-2-one hydrochloride, also known as 3-Aminoazepane-2-one hydrochloride, is an organic compound that is used in a variety of scientific research applications. It is a white to off-white solid that can be synthesized in a laboratory setting and is characterized by its chemical formula C6H10ClNO2. This compound has been studied for its potential use in a variety of areas, including pharmaceuticals, biochemistry, and physiology.

Scientific Research Applications

Synthesis and Pharmaceutical Properties

3-Aminoazepan-2-one hydrochloride is studied for its pharmacological properties, particularly its ability to bind to benzodiazepine and cholecystokinin receptors. These properties are explored in the synthesis of various derivatives, which show potential as anxiolytics, anticonvulsants, and treatments for obesity and anxiety disorders. Derivatives like devazepide and L-365,260 are in clinical testing stages for these purposes (Andronati et al., 2002).

Biocatalytic Route Development

Research has focused on developing an efficient and scalable biocatalytic route for synthesizing (3R)-3-aminoazepane, a compound closely related to this compound. This method provides a cost-effective, commercially viable synthesis process, avoiding expensive metal catalysts or chromatography, and achieving high purity and stereoselectivity (Yahui et al., 2017).

Safety and Hazards

The compound has a GHS07 safety classification. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338.

Synthesis routes and methods

Procedure details

A stirred mixture of L-lysine hydrochloride 1 (55 g, 300 mmol) and NaOH (12 g, 300 mmol) in 1,2-propanediol (1.2 L) is heated to reflux. A Dean-Stark trap is used to withdraw the first 120 mL of condensed solvent. The reaction solution is refluxed for an additional 2 hours until all starting material is consumed (which maybe determined by 1H NMR). The solution is cooled and is concentrated under vacuum. Ethanol is used to completely dissolve the α-amino-ε-caprolactam 2. Byproduct NaCl is removed by filtration. The filtrate is concentrated and the resulting crude α-amino-ε caprolactam 2 is dissolved in water. After acidification to pH 6 with addition of concentrated HCl and subsequent partial concentration, crystals maybe formed at room temperature to afford α-amino-ε-caprolactam hydrochloride (36.5 g) in 74% yield.